![molecular formula C16H13ClF3NOS B4713110 3-[(4-chlorophenyl)thio]-N-[4-(trifluoromethyl)phenyl]propanamide](/img/structure/B4713110.png)
3-[(4-chlorophenyl)thio]-N-[4-(trifluoromethyl)phenyl]propanamide
Overview
Description
3-[(4-chlorophenyl)thio]-N-[4-(trifluoromethyl)phenyl]propanamide, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of Janus kinase (JAK) inhibitors, which are a new class of drugs that have shown promise in the treatment of various autoimmune and inflammatory diseases.
Mechanism of Action
3-[(4-chlorophenyl)thio]-N-[4-(trifluoromethyl)phenyl]propanamide works by selectively inhibiting JAK signaling, which is a key pathway involved in the immune response and inflammation. JAKs are a family of intracellular tyrosine kinases that are involved in the signaling of cytokines and growth factors. By inhibiting JAK signaling, this compound can reduce the activity of immune cells and decrease inflammation, which can lead to improved clinical outcomes in patients with autoimmune and inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects on the immune system and inflammation. The compound has been shown to effectively inhibit the production of cytokines, which are proteins that play a key role in the immune response and inflammation. By inhibiting cytokine production, this compound can reduce the activity of immune cells and decrease inflammation, which can lead to improved clinical outcomes in patients with autoimmune and inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-[(4-chlorophenyl)thio]-N-[4-(trifluoromethyl)phenyl]propanamide has several advantages for use in laboratory experiments. The compound is highly selective for JAK signaling and has been shown to have minimal off-target effects. In addition, this compound is available commercially and is relatively easy to synthesize. However, there are also some limitations to the use of this compound in laboratory experiments. The compound has a short half-life and may require frequent dosing to maintain therapeutic levels. In addition, this compound may have variable effects depending on the disease model and experimental conditions.
Future Directions
There are several future directions for the study of 3-[(4-chlorophenyl)thio]-N-[4-(trifluoromethyl)phenyl]propanamide and JAK inhibitors in general. One area of research is the development of more selective JAK inhibitors that can target specific JAK isoforms and have fewer off-target effects. Another area of research is the identification of biomarkers that can predict response to JAK inhibitors and help guide treatment decisions. Finally, there is a need for more clinical studies to evaluate the safety and efficacy of JAK inhibitors in various autoimmune and inflammatory diseases.
Scientific Research Applications
3-[(4-chlorophenyl)thio]-N-[4-(trifluoromethyl)phenyl]propanamide has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The compound has been shown to effectively inhibit JAK signaling, which is a key pathway involved in the immune response and inflammation. By inhibiting JAK signaling, this compound can reduce the activity of immune cells and decrease inflammation, which can lead to improved clinical outcomes in patients with these diseases.
properties
IUPAC Name |
3-(4-chlorophenyl)sulfanyl-N-[4-(trifluoromethyl)phenyl]propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClF3NOS/c17-12-3-7-14(8-4-12)23-10-9-15(22)21-13-5-1-11(2-6-13)16(18,19)20/h1-8H,9-10H2,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KALQNDLRSCQCHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)NC(=O)CCSC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClF3NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.